![molecular formula C17H23NO4 B5146999 8-[(4-ethylphenoxy)acetyl]-1,4-dioxa-8-azaspiro[4.5]decane](/img/structure/B5146999.png)
8-[(4-ethylphenoxy)acetyl]-1,4-dioxa-8-azaspiro[4.5]decane
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Overview
Description
8-[(4-ethylphenoxy)acetyl]-1,4-dioxa-8-azaspiro[4.5]decane, also known as EA-3167, is a chemical compound that has been extensively studied for its potential use as a therapeutic agent. This compound belongs to the class of spirocyclic compounds and has been found to exhibit a range of pharmacological activities.
Mechanism of Action
The mechanism of action of 8-[(4-ethylphenoxy)acetyl]-1,4-dioxa-8-azaspiro[4.5]decane is not fully understood. However, it has been suggested that the compound may act by modulating the activity of ion channels in the nervous system. This compound has been found to enhance the activity of GABA-A receptors, which are involved in the regulation of neuronal excitability. This may contribute to the compound's anticonvulsant and anxiolytic effects.
Biochemical and Physiological Effects:
This compound has been found to exhibit a range of biochemical and physiological effects. It has been shown to reduce the production of pro-inflammatory cytokines, such as TNF-alpha and IL-1beta, and to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators. This compound has also been found to reduce the levels of oxidative stress markers in the brain, suggesting that it may have neuroprotective effects.
Advantages and Limitations for Lab Experiments
8-[(4-ethylphenoxy)acetyl]-1,4-dioxa-8-azaspiro[4.5]decane has several advantages for lab experiments. It is a relatively stable compound and can be synthesized in high purity and high yield. It has also been extensively studied for its pharmacological activities, making it a useful tool for researchers. However, one limitation of this compound is that its mechanism of action is not fully understood, which may limit its potential use as a therapeutic agent.
Future Directions
There are several future directions for the study of 8-[(4-ethylphenoxy)acetyl]-1,4-dioxa-8-azaspiro[4.5]decane. One area of research is the development of more potent and selective analogs of the compound. Another area of research is the investigation of the compound's potential use in the treatment of neurodegenerative diseases. Further studies are also needed to elucidate the compound's mechanism of action and to better understand its pharmacological activities. Overall, this compound is a promising compound with potential therapeutic applications, and further research is needed to fully explore its potential.
Synthesis Methods
The synthesis of 8-[(4-ethylphenoxy)acetyl]-1,4-dioxa-8-azaspiro[4.5]decane involves the reaction of 4-ethylphenol with 2-chloroacetyl chloride to form 4-ethylphenyl-2-chloroacetate. This intermediate is then reacted with 1,4-dioxaspiro[4.5]decane to form this compound. The synthesis of this compound has been optimized to yield high purity and high yield of the compound.
Scientific Research Applications
8-[(4-ethylphenoxy)acetyl]-1,4-dioxa-8-azaspiro[4.5]decane has been extensively studied for its potential use as a therapeutic agent. It has been found to exhibit a range of pharmacological activities, including anti-inflammatory, analgesic, and anticonvulsant effects. This compound has also been found to exhibit neuroprotective effects and has been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's disease.
properties
IUPAC Name |
1-(1,4-dioxa-8-azaspiro[4.5]decan-8-yl)-2-(4-ethylphenoxy)ethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H23NO4/c1-2-14-3-5-15(6-4-14)20-13-16(19)18-9-7-17(8-10-18)21-11-12-22-17/h3-6H,2,7-13H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SVJOCSVOGKKVJZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)OCC(=O)N2CCC3(CC2)OCCO3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H23NO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
305.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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